Cas no 1805713-81-8 (3-Iodo-5-nitrophenylpropanoic acid)

• Product Name: 3-Iodo-5-nitrophenylpropanoic acid
• CAS No: 1805713-81-8
• MF: C₉H₈INO₄
• MW: 321.068594932556
• CID: 4938272
• Update Time: 2025-11-01

3-Iodo-5-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-nitrophenylpropanoic acid

• Inchi： 1S/C9H8INO4/c1-5(9(12)13)6-2-7(10)4-8(3-6)11(14)15/h2-5H,1H3,(H,12,13)
• InChI Key： JVBXACOVIFDSDU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(C(=O)O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.94981 g/mol
• Monoisotopic Mass: 320.94981 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1
• Molecular Weight: 321.07

Additional information on 3-Iodo-5-nitrophenylpropanoic acid

3-Iodo-5-nitrophenylpropanoic Acid (CAS No. 1805713-81-8): An Overview of Its Structure, Properties, and Applications

3-Iodo-5-nitrophenylpropanoic acid (CAS No. 1805713-81-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure and functional groups, holds potential for various applications, including drug development and biological studies.

The molecular formula of 3-Iodo-5-nitrophenylpropanoic acid is C₁₀H₉INO₄, with a molecular weight of approximately 294.09 g/mol. The compound features an iodo group (-I) and a nitro group (-NO₂) attached to a phenyl ring, along with a carboxylic acid group (-COOH) on the propyl side chain. This combination of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 3-Iodo-5-nitrophenylpropanoic acid is a white to off-white solid at room temperature. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane. The compound exhibits strong acidic properties due to the presence of the carboxylic acid group, making it useful in various chemical reactions and analytical techniques.

The chemical reactivity of 3-Iodo-5-nitrophenylpropanoic acid is influenced by its functional groups. The iodo group can undergo nucleophilic substitution reactions, while the nitro group can be reduced to amino groups under appropriate conditions. The carboxylic acid group can participate in esterification, amide formation, and other reactions involving carboxylic acids.

In the context of biological research, 3-Iodo-5-nitrophenylpropanoic acid has shown promise as a potential lead compound for drug development. Recent studies have explored its activity in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the potential use of 3-Iodo-5-nitrophenylpropanoic acid in cancer research. Preliminary studies have indicated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique combination of functional groups that allow for specific interactions with cellular targets.

In addition to its potential therapeutic applications, 3-Iodo-5-nitrophenylpropanoic acid has been used as a tool compound in biochemical assays. Its distinct chemical structure makes it suitable for use as a probe in studying enzyme kinetics and receptor-ligand interactions. For example, researchers have utilized this compound to investigate the binding affinity and selectivity of various enzymes involved in metabolic pathways.

The synthesis of 3-Iodo-5-nitrophenylpropanoic acid typically involves multi-step procedures that include the introduction of the iodo and nitro groups onto the phenyl ring followed by the attachment of the propyl carboxylic acid moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves starting from 3-iodophenol and sequentially introducing the nitro group and extending the side chain to form the final product.

The safety profile of 3-Iodo-5-nitrophenylpropanoic acid is an important consideration for its use in research and development. While it is not classified as a hazardous material, appropriate handling precautions should be taken due to its reactivity and potential for skin or eye irritation. Researchers are advised to follow standard laboratory safety protocols when working with this compound.

In conclusion, 3-Iodo-5-nitrophenylpropanoic acid (CAS No. 1805713-81-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for further exploration in drug development and biological studies. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in scientific inquiry.